Cas no 158013-43-5 (para-iodoHoechst 33258)

• Product Name: para-iodoHoechst 33258
• CAS No: 158013-43-5
• MF: C₂₅H₂₃IN₆
• MW: 534.394796609879
• CID: 207387
• Update Time: 2025-06-07

para-iodoHoechst 33258 Chemical and Physical Properties

Names and Identifiers

• 2,6'-Bi-1H-benzimidazole,2'-(4-iodophenyl)-6-(4-methyl-1-piperazinyl)-
• 2,5'-Bi-1H-benzimidazole,2'-(4-iodophenyl)-5-(4-methyl-1-piperazinyl)- (9CI)
• 2-(4-iodophenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole
• iodoHoechst 33258
• para-iodoHoechst 33258

• Inchi： 1S/C25H23IN6/c1-31-10-12-32(13-11-31)19-7-9-21-23(15-19)30-25(28-21)17-4-8-20-22(14-17)29-24(27-20)16-2-5-18(26)6-3-16/h2-9,14-15H,10-13H2,1H3,(H,27,29)(H,28,30)
• InChI Key： WSBVZEKIZWIJQO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=NC2=CC=C(C=C2N1)C1=NC2=CC=C(C=C2N1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3

para-iodoHoechst 33258 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles